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Compound of Interest

Compound Name: Fmoc-Phg-OH

Cat. No.: B557388 Get Quote

For researchers and professionals in drug development and peptide synthesis, N-α-Fmoc-L-

phenylglycine (Fmoc-Phg-OH) is a critical building block. This guide provides an in-depth

overview of its commercial availability, pricing, and technical considerations for its use.

Commercial Suppliers and Pricing
The procurement of Fmoc-Phg-OH requires careful consideration of purity, quantity, and cost.

A variety of chemical suppliers offer this reagent, with pricing varying based on the scale of

purchase and the purity grade. Below is a summary of commercial sources and their listed

prices.
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Supplier
Product
Name

CAS
Number

Purity Quantity Price (USD)

Sigma-

Aldrich

(MilliporeSig

ma)

Fmoc-Phg-

OH
102410-65-1

≥98.0%

(HPLC)
5 g $71.10

Krackeler

Scientific

Fmoc-Phg-

OH
102410-65-1

≥98.0%

(HPLC)
5 g $89.00[1]

Fisher

Scientific

MilliporeSigm

a FMOC-

PHG-OH

102410-65-1
≥98% by TLC

and HPLC
5 g $79.64[2]

ChemPep
Fmoc-Phg-

OH
102410-65-1 N/A 5 g $133.00[3]

25 g $338.00[3]

Aapptec

Peptides

Fmoc-Phg-

OH
102410-65-1 N/A 25 g

From

$80.00[4]

Chem-Impex
Fmoc-L-

phenylglycine
102410-65-1

≥ 99%

(Assay)
5 g $18.53[5]

25 g $60.99[5]

100 g $167.75[5]

P212121

Store

Fmoc-L-

Phenylglycine
102410-65-1 >98.0% 1 g $30.00[6]

Otto Chemie

Pvt. Ltd.

Fmoc-l-

phenylglycine

, 98%+

102410-65-1 98%+ 10 g $25.00[7]

25 g $41.75[7]

100 g $152.88[7]

Bachem
Fmoc-Phg-

OH
102410-65-1 N/A 1 g CHF 78.10
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5 g CHF 234.30

25 g CHF 798.20

It is important to note that the D-enantiomer, Fmoc-D-Phg-OH (CAS 111524-95-9), is also

commercially available from suppliers such as Sigma-Aldrich, Chem-Impex[8], and Aapptec

Peptides[9]. Pricing for the D-form can differ from the L-form. For example, Sigma-Aldrich lists

Fmoc-D-Phg-OH at $132.00 for 5g, while Chem-Impex offers 1g for $25.00 and 5g for

$75.00[8].

Experimental Protocol: Fmoc Solid-Phase Peptide
Synthesis (SPPS)
Fmoc-Phg-OH is primarily utilized in Fmoc-based solid-phase peptide synthesis. The following

is a generalized protocol for the incorporation of a Phenylglycine residue into a peptide chain.

Materials:

Fmoc-protected amino acid resin (e.g., Wang, Rink Amide)

Fmoc-Phg-OH

Coupling reagent (e.g., HBTU, HATU, DIC)

Base (e.g., DIPEA, NMM)

Deprotection solution: 20% piperidine in DMF

Solvents: DMF, DCM

Washing solvents: DMF, DCM, Methanol

Methodology:

Resin Swelling: The resin is swelled in a suitable solvent, typically DMF or DCM, for 30-60

minutes.
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Fmoc Deprotection: The Fmoc protecting group on the resin-bound amino acid is removed

by treating the resin with 20% piperidine in DMF for 5-20 minutes. This step is usually

repeated once.

Washing: The resin is thoroughly washed with DMF and DCM to remove residual piperidine

and by-products.

Amino Acid Coupling:

The Fmoc-Phg-OH is pre-activated by dissolving it in DMF with a coupling reagent and a

base.

The activated amino acid solution is added to the deprotected resin.

The coupling reaction is allowed to proceed for 1-2 hours at room temperature. The

completion of the reaction can be monitored using a colorimetric test such as the Kaiser

test.

Washing: The resin is washed with DMF, DCM, and methanol to remove excess reagents

and by-products.

Repeat Cycle: The cycle of deprotection, washing, and coupling is repeated for each

subsequent amino acid in the peptide sequence.

Final Deprotection and Cleavage: After the final amino acid has been coupled, the N-terminal

Fmoc group is removed. The peptide is then cleaved from the resin, and side-chain

protecting groups are removed using a cleavage cocktail (e.g., TFA/TIS/water).

Visualizing Workflows and Relationships
Experimental Workflow for SPPS

The following diagram illustrates the cyclical nature of solid-phase peptide synthesis using

Fmoc-Phg-OH.
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Caption: Solid-Phase Peptide Synthesis Cycle.

Supplier Selection Logic

The choice of a supplier for Fmoc-Phg-OH often involves a trade-off between cost, purity, and

required quantity. The following decision tree illustrates a logical approach to supplier selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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